N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine

• IUPAC Name: N-[(3-ethoxy-2-phenylmethoxyphenyl)methyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C18H20N4O2/c1-2-23-17-10-6-9-16(11-21-22-13-19-20-14-22)18(17)24-12-15-7-4-3-5-8-15/h3-10,13-14,21H,2,11-12H2,1H3
• InChI Key: PJWFDJIBROFYTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1OCC2=CC=CC=C2)CNN3C=NN=C3
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine, also known as BTEA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BTEA is a triazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells and microorganisms. N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine has been found to target the cell wall and membrane of microorganisms, leading to their death. In cancer cells, N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine has been found to induce apoptosis and inhibit cell proliferation.
Biochemical and Physiological Effects:
N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine has been found to exhibit various biochemical and physiological effects, including the inhibition of DNA synthesis, inhibition of RNA synthesis, and inhibition of protein synthesis. N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine has also been found to induce oxidative stress and activate various signaling pathways that are involved in cell growth and proliferation.

Advantages and Limitations for Lab Experiments

N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine also has some limitations, including its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine, including the development of new synthetic methods to improve its yield and purity, the investigation of its potential applications in drug development, and the exploration of its mechanism of action and biochemical and physiological effects. N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine can also be used in the synthesis of various materials, and its potential applications in material science can be further explored.

Synthesis Methods

N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine can be synthesized using various methods, including the one-pot synthesis method, which involves the reaction of 2-(benzyloxy)-3-ethoxybenzaldehyde with 4-amino-1,2,4-triazole in the presence of a catalyst. Another method involves the reaction of 2-(benzyloxy)-3-ethoxybenzaldehyde with hydrazine hydrate, followed by the reaction with sodium azide to obtain N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine.

Scientific Research Applications

N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine has been found to exhibit potent antifungal, antibacterial, and anticancer activities, making it a promising candidate for drug development. N-[2-(benzyloxy)-3-ethoxybenzyl]-4H-1,2,4-triazol-4-amine has also been used in the synthesis of various materials, including nanoparticles and polymers.